Cas no 2680606-90-8 (3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680606-90-8
• MF: C₉H₁₃F₃N₂O₃
• MW: 254.206332921982
• CID: 5646377
• PubChem ID: 165915914
• Update Time: 2025-10-30

3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680606-90-8
• EN300-28279583
• 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C9H13F3N2O3/c10-9(11,12)8(17)13-6(7(15)16)5-14-3-1-2-4-14/h6H,1-5H2,(H,13,17)(H,15,16)
• InChI Key： LZIKQLGMACBGGK-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CN1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 254.08782677g/mol
• Monoisotopic Mass: 254.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-90-8)

3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680606-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a pyrrolidine moiety and a trifluoroacetamide functional group, which endow it with unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways relevant to human health and disease.

The pyrrolidine ring is a common structural motif in many biologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid suggests potential for binding to specific proteins or enzymes involved in therapeutic mechanisms. Additionally, the trifluoroacetamide group introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity. This modification is particularly relevant in modern drug design, where fluorine atoms are frequently incorporated to improve pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the pyrrolidine moiety of 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid may engage in hydrogen bonding interactions with polar residues in protein targets, while the trifluoroacetamide group could form hydrophobic interactions or participate in π-stacking events. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

The synthesis of 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the key functional groups efficiently. The ability to synthesize this compound with high yield and purity is essential for its further development into a viable therapeutic agent.

In the realm of drug discovery, 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has shown potential in preclinical studies as a modulator of various biological pathways. For instance, its structural features may allow it to interact with enzymes involved in inflammation or metabolic disorders. Preliminary research has suggested that derivatives of this compound could exhibit anti-inflammatory properties by inhibiting key signaling pathways associated with immune responses. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating neurological conditions.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The trifluoroacetamide group in 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid not only improves metabolic stability but also modulates electronic effects within the molecule. These effects can influence both binding affinity and pharmacokinetic behavior. As a result, this compound represents an attractive scaffold for medicinal chemists seeking to develop novel therapeutics with improved efficacy and reduced side effects.

Current research trends indicate that small molecules like 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid are being increasingly explored for their potential in precision medicine. By targeting specific molecular mechanisms underlying diseases, these compounds can offer more personalized and effective treatments. The unique combination of structural features in this molecule positions it as a valuable tool for investigating disease pathways and developing targeted interventions.

The future prospects for 3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid include further optimization through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with enhanced biological activity and improved pharmacological profiles. Additionally, exploring its potential as a prodrug or combination therapy could expand its therapeutic applications.

In conclusion,3-(Pyrrolidin-1-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-90-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further development into novel therapeutic agents. As our understanding of biological pathways continues to evolve，this compound will likely play an important role in advancing treatments for various diseases.